Avagacestat

• IUPAC Name: (2R)-2-[(4-chlorophenyl)sulfonyl-[[2-fluoro-4-(1,2,4-oxadiazol-3-yl)phenyl]methyl]amino]-5,5,5-trifluoropentanamide
• InChI: InChI=1S/C20H17ClF4N4O4S/c21-14-3-5-15(6-4-14)34(31,32)29(17(18(26)30)7-8-20(23,24)25)10-13-2-1-12(9-16(13)22)19-27-11-33-28-19/h1-6,9,11,17H,7-8,10H2,(H2,26,30)/t17-/m1/s1
• InChI Key: XEAOPVUAMONVLA-QGZVFWFLSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)N(CC2=C(C=C(C=C2)C3=NOC=N3)F)C(CCC(F)(F)F)C(=O)N)Cl
• Isomeric SMILES: C1=CC(=CC=C1S(=O)(=O)N(CC2=C(C=C(C=C2)C3=NOC=N3)F)[C@H](CCC(F)(F)F)C(=O)N)Cl
• Molecular Formula: C20H17ClF4N4O4S
• DSSTOX Substance ID: DTXSID40150811
• Molecular Weight: 520.9 g/mol
• CAS No.: 1146699-66-2

Description

This compound has been investigated primarily for its potential in treating Alzheimer’s disease by reducing the production of Aβ peptides, which are implicated in the formation of amyloid plaques in the brain .

Scientific Research Applications

Chemistry: Used as a tool to study γ-secretase inhibition and its effects on Aβ synthesis.

Biology: Investigated for its role in modulating Notch signaling pathways, which are important for cell-fate decisions.

Medicine: Primarily researched for its potential in treating Alzheimer’s disease by reducing Aβ levels in the brain.

Industry: Potential applications in the development of new therapeutic agents targeting γ-secretase.

Safety and Hazards

Avagacestat is toxic and can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. Handling should only be performed by personnel trained and familiar with handling of potent active pharmaceutical ingredients.

Future Directions

While broad γ-secretase inhibitors like Avagacestat were found to be ineffective, researchers are focusing on developing γ-secretase modulators, which aim to only tweak the enzyme’s processing of APP while sparing its relationship with other substrates. The data from the this compound trial is being used to aid in the design of future trials.

Mechanism of Action

Avagacestat exerts its effects by selectively inhibiting γ-secretase, an enzyme complex responsible for the cleavage of amyloid precursor protein (APP) to produce Aβ peptides . By inhibiting γ-secretase, this compound reduces the production of Aβ peptides, thereby potentially preventing the formation of amyloid plaques in the brain . The molecular targets involved include the γ-secretase complex and its substrates, APP and Notch .

Biochemical Analysis

Biochemical Properties

Avagacestat interacts with the γ-secretase complex, which is composed of four essential subunits: Presenilin (PS), Nicastrin (NCT), Anterior pharynx defective 1 (Aph-1), and Presenilin enhancer-2 (Pen-2) . This compound binds to the presenilin1 (PS1) subunit of the γ-secretase complex .

Cellular Effects

This compound influences cell function by reducing the production of Aβ peptides . This can impact cell signaling pathways and gene expression related to Alzheimer’s Disease. It should be noted that this compound has been associated with increases in nonmelanoma skin cancer and nonprogressive, reversible renal tubule effects .

Molecular Mechanism

This compound exerts its effects at the molecular level by inhibiting the γ-secretase complex, thereby reducing the production of Aβ peptides . It binds to the PS1 subunit of the γ-secretase complex, potentially affecting the alignment of catalytic aspartate residues .

Temporal Effects in Laboratory Settings

Over time, this compound has been observed to reduce steady-state trough concentrations of CSF Aβ 1–38, Aβ 1–40, and Aβ 1–42 in a dose-dependent fashion over 28 days of daily dosing .

Dosage Effects in Animal Models

In animal models, doses of this compound greater than 50 mg/day have been observed to reduce Aβ levels, with no signs of potential Notch-related dose-limiting toxicities .

Metabolic Pathways

Its primary action is the inhibition of the γ-secretase complex, which plays a role in the amyloidogenic pathway of amyloid precursor protein (APP) processing .

Transport and Distribution

It is known to be rapidly absorbed and reaches a steady-state concentration by day 10 of daily dosing .

Subcellular Localization

Given its mechanism of action, it is likely to be localized in the cellular membrane where the γ-secretase complex resides .

Preparation Methods

The synthesis of Avagacestat involves several steps, including the preparation of intermediate compounds and their subsequent reactions to form the final product. The synthetic route typically involves the use of arylsulfonamide chemistry, where specific reaction conditions such as temperature, solvents, and catalysts are carefully controlled to achieve the desired product . Industrial production methods may involve scaling up these reactions while ensuring the purity and yield of the compound are maintained .

Chemical Reactions Analysis

Avagacestat undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like halogens . The major products formed from these reactions depend on the specific conditions and reagents used .

Comparison with Similar Compounds

Avagacestat is unique in its selective inhibition of γ-secretase, with a higher selectivity for APP over Notch compared to other similar compounds . Similar compounds include:

Semagacestat: Another γ-secretase inhibitor that reduces Aβ production but has been associated with adverse effects.

Begacestat: A selective thiophene sulfonamide inhibitor of γ-secretase.

This compound’s higher selectivity for APP over Notch makes it a promising candidate for reducing Aβ levels without causing significant Notch-related toxicity .